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Compound of Interest

Compound Name: Sodium Monofluorophosphate

Cat. No.: B1209415 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of

Sodium Monofluorophosphate (SMFP), a key active ingredient in dental care products and a

compound of interest in various industrial applications. This document compiles essential data

from publicly available sources and outlines standard experimental protocols for its

characterization.

Chemical Identity and Structure
Sodium Monofluorophosphate is an inorganic salt with the chemical formula Na₂PO₃F. It is

the disodium salt of monofluorophosphoric acid. The monofluorophosphate anion consists of a

central phosphorus atom tetrahedrally bonded to three oxygen atoms and one fluorine atom.

Physicochemical Data
The following tables summarize the key physicochemical properties of Sodium
Monofluorophosphate.
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Property Value Reference

CAS Number 10163-15-2

Molecular Formula Na₂PO₃F

Molecular Weight 143.95 g/mol [1]

Appearance
White, odorless crystalline

powder or solid
[1]

Melting Point
Approximately 625 °C (1157

°F; 898 K)
[1][2]

Boiling Point Decomposes

Density 2.5 g/cm³ [2]

Solubility Value Temperature Reference

Water
25 g/100 mL; 42 g/100

g
25 °C [1][2]

Ethanol Insoluble [1]

Ether Insoluble [1]

Property Value Notes

pKa of Monofluorophosphoric

Acid (H₂PO₃F)
pKa₁: ~1.7pKa₂: ~4.8

The corresponding acid of the

monofluorophosphate anion is

a dibasic acid.

Stability and Reactivity
Sodium Monofluorophosphate is a stable compound under normal storage conditions.

However, it is susceptible to hydrolysis, especially in acidic or alkaline conditions, to yield

fluoride and phosphate ions. The rate of hydrolysis is influenced by pH and temperature. The

half-life of Sodium Monofluorophosphate in bulk form can range from 35 to 114 months,
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depending on the preparation.[3][4] In aqueous solutions, its stability is significantly affected by

pH, with greater stability observed at neutral pH.

Experimental Protocols
The following are generalized experimental protocols for determining key physicochemical

properties of Sodium Monofluorophosphate. These are based on standard laboratory

techniques and pharmacopeial methods.

Determination of Melting Point (Capillary Method)
Objective: To determine the temperature at which Sodium Monofluorophosphate transitions

from a solid to a liquid.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Grind a small amount of the Sodium Monofluorophosphate sample into a fine powder

using a mortar and pestle.

Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of

the tube on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a controlled rate (e.g., 1-2 °C per minute) when approaching the expected

melting point.
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Record the temperature at which the first droplet of liquid is observed (onset of melting) and

the temperature at which the last solid particle melts (completion of melting). This range is

the melting point of the sample.

Determination of Aqueous Solubility (Shake-Flask
Method)
Objective: To determine the saturation concentration of Sodium Monofluorophosphate in

water at a specific temperature.

Apparatus:

Analytical balance

Volumetric flasks

Conical flasks with stoppers

Constant temperature water bath or shaker

Filtration apparatus (e.g., syringe filters)

Analytical instrumentation for quantification (e.g., ion chromatography)

Procedure:

Add an excess amount of Sodium Monofluorophosphate to a known volume of deionized

water in a conical flask.

Tightly stopper the flask and place it in a constant temperature shaker bath (e.g., 25 °C).

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Allow the undissolved solid to settle.

Carefully withdraw a clear aliquot of the supernatant, ensuring no solid particles are

transferred. It is recommended to filter the aliquot through a suitable membrane filter (e.g.,

0.45 µm).
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Quantify the concentration of the monofluorophosphate ion in the filtered solution using a

validated analytical method, such as ion chromatography as described in the United States

Pharmacopeia (USP).

The determined concentration represents the aqueous solubility of Sodium
Monofluorophosphate at the specified temperature.

Assay and Identification (Based on USP Method)
Objective: To determine the purity of a Sodium Monofluorophosphate sample and confirm its

identity.

Methodology: Ion Chromatography (IC) is a common method for the assay of Sodium
Monofluorophosphate and the determination of free fluoride ion impurity.

Apparatus:

Ion chromatograph equipped with a conductivity detector

Anion-exchange column suitable for phosphate and fluoride separation

Eluent generation system or manual eluent preparation

Data acquisition and processing software

Procedure (Generalized):

Standard Preparation: Prepare a standard solution of known concentration using a USP

Sodium Monofluorophosphate Reference Standard.

Sample Preparation: Accurately weigh and dissolve the Sodium Monofluorophosphate
sample in deionized water to a known concentration.

Chromatographic Conditions: Set up the ion chromatograph with the appropriate column,

eluent (e.g., potassium hydroxide gradient), flow rate, and detector settings as specified in

the relevant USP monograph.

Analysis: Inject the standard and sample solutions into the chromatograph.
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Quantification: Compare the peak area of the monofluorophosphate peak in the sample

chromatogram to that of the standard chromatogram to calculate the percentage of Sodium
Monofluorophosphate in the sample.

Identification: The retention time of the major peak in the sample chromatogram should

correspond to that of the monofluorophosphate peak in the standard chromatogram.

Visualizations
Hydrolysis of Sodium Monofluorophosphate
The following diagram illustrates the hydrolysis of the monofluorophosphate anion in an

aqueous environment, a critical aspect of its stability and mechanism of action as a fluoride

source.

Sodium Monofluorophosphate
(Na₂PO₃F)

Monofluorophosphate Ion (PO₃F²⁻)
+ 2Na⁺

Dissociation in Water Phosphate Ion (PO₄³⁻)
+ Fluoride Ion (F⁻)

Hydrolysis
(H₂O)

Click to download full resolution via product page

Caption: Dissociation and subsequent hydrolysis of Sodium Monofluorophosphate in water.

Experimental Workflow for Solubility Determination
This diagram outlines the key steps in determining the aqueous solubility of Sodium
Monofluorophosphate using the shake-flask method.
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1. Add excess SMFP to water

2. Equilibrate at constant temperature
(e.g., 24-48h)

3. Allow solids to settle

4. Filter supernatant

5. Quantify [PO₃F²⁻] in filtrate
(e.g., by Ion Chromatography)

Result: Aqueous Solubility

Click to download full resolution via product page

Caption: Workflow for the shake-flask method of solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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